![molecular formula C11H7ClN2O B2701195 2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile CAS No. 2361644-09-7](/img/structure/B2701195.png)
2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile
Description
2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile, also known as CP-96,345, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of oxazolines, which are known to exhibit various biological activities.
Scientific Research Applications
Synthesis of Clopidogrel
“2-Chlorobenzyl cyanide”, a compound structurally similar to “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile”, has been used in the synthesis of clopidogrel , a platelet aggregation inhibitor . This suggests that “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially be used in the synthesis of similar pharmaceutical compounds.
Biological Potential of Indole Derivatives
Indole derivatives, which share a similar structure with “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile”, have been found to possess various biological activities . These include antiviral , anti-inflammatory , anticancer , anti-HIV , antioxidant , antimicrobial , antitubercular , antidiabetic , antimalarial , and anticholinesterase activities . This suggests that “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially exhibit similar biological activities.
In-vitro Studies
The term “in-vitro” refers to experiments performed in controlled laboratory settings using cells or tissues. Given its chemical properties, “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially be used in in-vitro studies to understand its interactions with biological systems.
Antiviral Activity
Indole derivatives have been reported to show inhibitory activity against influenza A and Coxsackie B4 virus . Given the structural similarity, “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially be explored for its antiviral properties .
Anti-inflammatory Activity
Indole derivatives have been reported to possess anti-inflammatory properties . This suggests that “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially be used in the development of anti-inflammatory drugs .
Anticancer Activity
Indole derivatives have been reported to possess anticancer properties . This suggests that “2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile” could potentially be used in the development of anticancer drugs .
properties
IUPAC Name |
2-[5-(2-chlorophenyl)-1,2-oxazol-3-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O/c12-10-4-2-1-3-9(10)11-7-8(5-6-13)14-15-11/h1-4,7H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPCIJVHERKPMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=NO2)CC#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]acetonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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